Cas no 1286728-24-2 (2-4-(4-chlorophenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-4-(4-chlorophenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide
• CAS No: 1286728-24-2
• MF: C₂₂H₂₃ClN₄O₃
• MW: 426.896023988724
• CID: 6243815
• PubChem ID: 52905984
• Update Time: 2025-10-10

2-4-(4-chlorophenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-chlorophenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide
• 1286728-24-2
• 2-[4-(4-chlorophenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]-N-(2-methoxyphenyl)acetamide
• AKOS024486457
• 2-(4-(4-chlorophenyl)-3-morpholino-1H-pyrazol-1-yl)-N-(2-methoxyphenyl)acetamide
• F3407-4651
• 2-[4-(4-chlorophenyl)-3-morpholin-4-ylpyrazol-1-yl]-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C22H23ClN4O3/c1-29-20-5-3-2-4-19(20)24-21(28)15-27-14-18(16-6-8-17(23)9-7-16)22(25-27)26-10-12-30-13-11-26/h2-9,14H,10-13,15H2,1H3,(H,24,28)
• InChI Key： VBZVKCYUWOHBTN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN(CC(NC2C=CC=CC=2OC)=O)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 426.146
• Monoisotopic Mass: 426.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6A^2
• XLogP3: 3.5

Additional information on 2-4-(4-chlorophenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide

2-4-(4-Chlorophenyl)-3-(Morpholin-4-yl)-1H-Pyrazol-1-yl-N-(2-Methoxyphenyl)acetamide: A Comprehensive Overview

2-4-(4-Chlorophenyl)-3-(Morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide (CAS No. 1286728-24-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number, is a derivative of pyrazole and morpholine, two important heterocyclic compounds with a wide range of biological activities.

The pyrazole moiety in this compound is a five-membered ring containing two nitrogen atoms, which is known for its diverse pharmacological properties, including anti-inflammatory, analgesic, and antipyretic effects. The morpholine group, on the other hand, is a six-membered ring with an oxygen atom and a nitrogen atom, which imparts additional functional versatility to the molecule. The combination of these two heterocyclic rings in 2-4-(4-Chlorophenyl)-3-(Morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide results in a compound with unique structural and chemical characteristics.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry has shown that 2-4-(4-Chlorophenyl)-3-(Morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its antiproliferative effects. A study published in the Cancer Research journal demonstrated that 2-4-(4-Chlorophenyl)-3-(Morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide can effectively inhibit the proliferation of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation.

The pharmacokinetic properties of 2-4-(4-Chlorophenyl)-3-(Morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide have also been studied extensively. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have also been evaluated, indicating its potential for treating central nervous system disorders.

The safety profile of 2-4-(4-Chlorophenyl)-3-(Morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide has been assessed through various preclinical studies. Toxicity studies have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, 2-4-(4-Chlorophenyl)-3-(Morpholin-4-yl)-1H-pyrazol-1-yl-N-(2-methoxyphenyl)acetamide (CAS No. 1286728-24-2) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the fields of inflammation, cancer, and central nervous system disorders. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for advancing medical treatments in these areas.